Cas no 1805018-39-6 (3-(Aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 3-(Aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1805018-39-6
• MF: C₉H₈F₃IN₂O₃
• MW: 376.071105003357
• CID: 4835173
• Update Time: 2025-10-31

3-(Aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C9H8F3IN2O3/c10-9(11,12)18-6-2-7(13)15-5(1-8(16)17)4(6)3-14/h2H,1,3,14H2,(H,16,17)
• InChI Key： KXHFRJFAMONGPH-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(CN)C(CC(=O)O)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• XLogP3: -1.2
• Topological Polar Surface Area: 85.4

Additional information on 3-(Aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetic acid

3-(Aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetic Acid: A Comprehensive Overview

3-(Aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetic acid, with the CAS number 1805018-39-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an amino methyl group, an iodo group, and a trifluoromethoxy group, along with an acetic acid moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery, agrochemicals, and advanced materials.

The synthesis of 3-(Aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetic acid involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and coupling reactions. Recent advancements in catalytic methods have enabled the optimization of its synthesis pathway, significantly improving yield and purity. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to enhance the efficiency of this process.

The physical and chemical properties of this compound are heavily influenced by its functional groups. The trifluoromethoxy group imparts strong electron-withdrawing effects, which stabilize the pyridine ring and enhance the molecule's reactivity. The iodo group serves as a leaving group in various substitution reactions, making it a valuable intermediate in organic synthesis. Additionally, the amino methyl group introduces basicity and nucleophilicity, which are critical for its interactions with biological systems.

In terms of applications, 3-(Aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetic acid has shown promise in several therapeutic areas. Recent studies have demonstrated its potential as a lead compound in anti-cancer drug development. Its ability to inhibit specific kinase enzymes involved in tumor growth has been extensively investigated. Moreover, this compound has exhibited potent anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases such as arthritis.

Beyond its therapeutic applications, this compound has also found utility in agrochemicals. Its ability to act as a herbicide or fungicide is currently under investigation. Researchers have explored its mechanism of action against various plant pathogens and have reported encouraging results in terms of efficacy and selectivity.

The environmental impact of 3-(Aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetic acid is another area of active research. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. Preliminary findings suggest that while it is effective in its intended applications, measures must be taken to minimize its environmental footprint during production and use.

In conclusion, 3-(Aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetic acid represents a fascinating example of how complex organic molecules can be harnessed for diverse applications. With ongoing research into its synthesis, properties, and uses, this compound continues to be a focal point for innovation in chemistry and related disciplines.